Cas no 2225126-79-2 ((4R)-6-fluoro-3,4-dihydrospiro1-benzopyran-2,1'-cyclopentane-4-amine hydrochloride)

• Product Name: (4R)-6-fluoro-3,4-dihydrospiro1-benzopyran-2,1'-cyclopentane-4-amine hydrochloride
• CAS No: 2225126-79-2
• MF: C₁₃H₁₇ClFNO
• MW: 257.73158621788
• CID: 5213445
• PubChem ID: 137964007
• Update Time: 2025-10-29

(4R)-6-fluoro-3,4-dihydrospiro1-benzopyran-2,1'-cyclopentane-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-6-Fluorospiro[chromane-2,1'-cyclopentan]-4-amine hydrochloride
• (4R)-6-fluoro-3,4-dihydrospiro[1-benzopyran-2,1'-cyclopentane]-4-amine hydrochloride
• (4R)-6-fluorospiro[3,4-dihydrochromene-2,1'-cyclopentane]-4-amine;hydrochloride
• starbld0027063
• (4R)-6-fluoro-3,4-dihydrospiro[1-benzopyran-2,1''-cyclopentane]-4-amine hydrochloride
• (4R)-6-fluoro-3,4-dihydrospiro1-benzopyran-2,1'-cyclopentane-4-amine hydrochloride

• Inchi： 1S/C13H16FNO.ClH/c14-9-3-4-12-10(7-9)11(15)8-13(16-12)5-1-2-6-13;/h3-4,7,11H,1-2,5-6,8,15H2;1H/t11-;/m1./s1
• InChI Key： YDJYJEBGIUYEGT-RFVHGSKJSA-N
• SMILES： Cl.FC1C=CC2=C(C=1)[C@@H](CC1(CCCC1)O2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 265
• Topological Polar Surface Area: 35.2

Additional information on (4R)-6-fluoro-3,4-dihydrospiro1-benzopyran-2,1'-cyclopentane-4-amine hydrochloride

Comprehensive Overview of (4R)-6-fluoro-3,4-dihydrospiro1-benzopyran-2,1'-cyclopentane-4-amine hydrochloride (CAS No. 2225126-79-2)

The compound (4R)-6-fluoro-3,4-dihydrospiro1-benzopyran-2,1'-cyclopentane-4-amine hydrochloride (CAS No. 2225126-79-2) is a structurally unique and pharmacologically significant molecule. Its intricate spirocyclic architecture, combined with a fluorinated benzopyran core, makes it a subject of interest in medicinal chemistry and drug discovery. Researchers and pharmaceutical professionals often explore its potential applications in central nervous system (CNS) disorders, given its structural similarity to other bioactive amines.

One of the key features of this compound is its stereochemistry, specifically the (4R) configuration, which plays a critical role in its biological activity. The presence of a fluoro substituent at the 6-position enhances its metabolic stability and binding affinity to target proteins. This modification is a common strategy in modern drug design to improve pharmacokinetic properties and reduce off-target effects.

In recent years, the scientific community has shown growing interest in spirocyclic compounds due to their versatility in addressing complex biological pathways. The dihydrospiro1-benzopyran scaffold, in particular, has been linked to modulation of neurotransmitter receptors, making it a promising candidate for research in neurological and psychiatric conditions. Users frequently search for terms like "spirocyclic drug candidates" and "fluorinated CNS therapeutics", reflecting the demand for innovative solutions in this field.

The hydrochloride salt form of this compound ensures better solubility and bioavailability, which are critical factors for preclinical and clinical development. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and stability. These methods align with the industry's focus on quality control and regulatory compliance, topics that are highly searched by professionals in the pharmaceutical sector.

Another area of interest is the compound's potential role in precision medicine. With advancements in genomic research and personalized therapies, molecules like (4R)-6-fluoro-3,4-dihydrospiro1-benzopyran-2,1'-cyclopentane-4-amine hydrochloride could be tailored to specific patient populations. Searches for "targeted drug delivery" and "small molecule therapeutics" highlight the relevance of such compounds in contemporary healthcare.

From a synthetic chemistry perspective, the preparation of this compound involves multistep organic synthesis, often requiring chiral resolution to achieve the desired enantiomeric purity. Researchers frequently inquire about "efficient synthesis routes" and "green chemistry approaches", underscoring the need for sustainable and scalable methodologies in pharmaceutical manufacturing.

In conclusion, (4R)-6-fluoro-3,4-dihydrospiro1-benzopyran-2,1'-cyclopentane-4-amine hydrochloride (CAS No. 2225126-79-2) represents a fascinating intersection of structural complexity and therapeutic potential. Its study not only advances our understanding of molecular interactions but also contributes to the development of next-generation bioactive agents. As the scientific community continues to explore its applications, this compound remains a valuable asset in the pursuit of innovative medical solutions.